Cas no 2228327-20-4 (2-azido-2-(1H-imidazol-2-yl)ethan-1-ol)

2-Azido-2-(1H-imidazol-2-yl)ethan-1-ol is a versatile heterocyclic compound featuring both an azido functional group and an imidazole moiety, making it valuable for click chemistry applications and bioorthogonal labeling. The presence of the hydroxyl group enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Its structural framework allows for selective modifications, enabling its incorporation into peptide synthesis, polymer chemistry, and pharmaceutical intermediates. The compound’s reactivity, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), makes it a useful building block for constructing complex molecular architectures. Careful handling is advised due to the potential instability of the azide group under certain conditions.
2-azido-2-(1H-imidazol-2-yl)ethan-1-ol structure
2228327-20-4 structure
Product Name:2-azido-2-(1H-imidazol-2-yl)ethan-1-ol
CAS No:2228327-20-4
MF:C5H7N5O
MW:153.141979455948
CID:6313878
PubChem ID:152530248
Update Time:2025-05-20

2-azido-2-(1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-azido-2-(1H-imidazol-2-yl)ethan-1-ol
    • 2228327-20-4
    • EN300-1788998
    • Inchi: 1S/C5H7N5O/c6-10-9-4(3-11)5-7-1-2-8-5/h1-2,4,11H,3H2,(H,7,8)
    • InChI Key: YJJRNMKBLUOAOB-UHFFFAOYSA-N
    • SMILES: OCC(C1=NC=CN1)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 153.06505986g/mol
  • Monoisotopic Mass: 153.06505986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 63.3Ų

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Additional information on 2-azido-2-(1H-imidazol-2-yl)ethan-1-ol

Introduction to 2-azido-2-(1H-imidazol-2-yl)ethan-1-ol (CAS No: 2228327-20-4)

2-azido-2-(1H-imidazol-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228327-20-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound features a unique structural motif combining an azido group and an imidazole ring, making it a versatile intermediate in the synthesis of more complex molecules. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for its application in drug discovery and material science.

The structure of 2-azido-2-(1H-imidazol-2-yl)ethan-1-ol consists of an ethyl backbone substituted with an azido group at the second carbon and an imidazole ring linked at the same position. This configuration allows for facile modifications at multiple sites, making it a valuable building block for constructing pharmacophores. The azido group, in particular, is a well-known handle in synthetic chemistry, enabling reactions such as nucleophilic substitution, cycloadditions, and cross-coupling processes. These reactions are pivotal in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of heterocyclic compounds like imidazole derivatives. The imidazole core is a common structural element in many biologically active molecules, including antifungals, antivirals, and anticancer agents. The incorporation of an imidazole ring into 2-azido-2-(1H-imidazol-2-yl)ethan-1-ol not only enhances its chemical diversity but also suggests potential biological activity. Studies have shown that imidazole-based compounds can interact with various biological targets, making them attractive candidates for further exploration.

The synthesis of 2-azido-2-(1H-imidazol-2-yl)ethan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a suitable precursor, followed by functionalization with an azido group and subsequent coupling with an imidazole moiety. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

One of the most compelling aspects of 2-azido-2-(1H-imidazol-2-yl)ethan-1-ol is its potential application in the development of novel drugs. The combination of an azido group and an imidazole ring provides a rich platform for medicinal chemists to explore. For instance, researchers have been investigating its use as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The azido group can be selectively transformed into other functional groups, such as alcohols or amines, allowing for further derivatization and optimization.

Recent advancements in computational chemistry have also contributed to the study of 2-azido-2-(1H-imidazol-2-yethyl)ethan-l ol. Molecular modeling techniques are being used to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. These simulations help guide experimental efforts by identifying key interactions and optimizing molecular design for improved efficacy.

The chemical reactivity of 2 azido 22 H imidazoI 22 yI ethan 11 ol is another area of active research. The azido group is known for its ability to participate in various types of reactions, including decomposition into nitrogen gas under certain conditions. This property can be exploited in controlled release systems or as a means to generate reactive intermediates during synthesis. Additionally, the imidazole ring can undergo electrophilic or nucleophilic substitutions, further expanding the synthetic possibilities.

In conclusion, 22 azido 22 H imidazoI 22 yI ethan 11 ol (CAS No: 2228327 20 4) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further investigation into drug discovery and synthetic methodologies. As research continues to uncover new ways to utilize this compound, its importance is likely to grow significantly, contributing to advancements in both academic research and industrial applications.

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